N-(3-chlorophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide

• Molecular Formula: C19H21ClFN3O
• Molecular Weight: 361.8 g/mol
• IUPAC Name: N-(3-chlorophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C19H21ClFN3O/c20-15-4-3-5-16(14-15)22-19(25)8-9-23-10-12-24(13-11-23)18-7-2-1-6-17(18)21/h1-7,14H,8-13H2,(H,22,25)
• InChI Key: FUIYVVXHDGGTDY-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCC(=O)NC2=CC(=CC=C2)Cl)C3=CC=CC=C3F

Description

N-(3-chlorophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide, commonly known as CPP, is a chemical compound that has been widely studied for its potential use in scientific research. CPP is a derivative of the piperazine family of compounds and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of CPP is not fully understood, but it is thought to act as a modulator of ion channel activity in the CNS. CPP has been shown to modulate the activity of several ion channels, including N-methyl-D-aspartate (NMDA) receptors, voltage-gated calcium channels, and voltage-gated potassium channels. By modulating ion channel activity, CPP is thought to regulate neurotransmitter release and synaptic plasticity in the CNS.
Biochemical and Physiological Effects:
CPP has a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of synaptic plasticity, and the modulation of ion channel activity. CPP has also been shown to have potential applications in the study of pain, anxiety, and depression. In addition, CPP has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPP in lab experiments is its relatively straightforward synthesis method. CPP is also relatively stable and can be stored for long periods of time. However, one of the main limitations of using CPP in lab experiments is its potential toxicity. CPP has been shown to have neurotoxic effects at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for research on CPP. One area of research is the development of more selective CPP analogs that can modulate specific ion channels in the CNS. Another area of research is the study of the potential applications of CPP in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, the potential use of CPP as a tool for studying the molecular mechanisms of ion channel activity in the CNS is an area of ongoing research.

Synthesis Methods

CPP can be synthesized using a variety of methods, including the reaction of 3-chloroaniline with 2-fluorobenzonitrile, followed by reaction with piperazine in the presence of a base. Another method involves the reaction of 3-chloroaniline with 2-fluorobenzaldehyde, followed by reaction with piperazine in the presence of a reducing agent. The synthesis of CPP is relatively straightforward and can be carried out using standard laboratory equipment.

Scientific Research Applications

CPP has been widely studied for its potential use in scientific research. One of the main applications of CPP is in the study of the central nervous system (CNS). CPP has been shown to have a range of effects on the CNS, including the modulation of neurotransmitter release, the regulation of synaptic plasticity, and the modulation of ion channel activity. CPP has also been shown to have potential applications in the study of pain, anxiety, and depression.